Cas no 941922-72-1 (N-(4-chlorophenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(4-chlorophenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide
• CAS No: 941922-72-1
• MF: C₁₈H₁₄ClFN₂OS₂
• MW: 392.897964000702
• CID: 6618783
• PubChem ID: 16899844
• Update Time: 2025-08-04

N-(4-chlorophenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 941922-72-1
• SR-01000912077-1
• N-(4-chlorophenyl)-2-(2-{[(4-fluorophenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide
• N-(4-chlorophenyl)-2-[2-[(4-fluorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• SR-01000912077
• AKOS024641385
• F2336-0197
• N-(4-chlorophenyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide
• N-(4-chlorophenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide

• Inchi： 1S/C18H14ClFN2OS2/c19-13-3-7-15(8-4-13)21-17(23)9-16-11-25-18(22-16)24-10-12-1-5-14(20)6-2-12/h1-8,11H,9-10H2,(H,21,23)
• InChI Key： MWCCTFMPNDBZKD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CC1=CSC(=N1)SCC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 392.0220113g/mol
• Monoisotopic Mass: 392.0220113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.5Ų

Additional information on N-(4-chlorophenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide

N-(4-chlorophenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide (CAS No. 941922-72-1): A Comprehensive Overview

N-(4-chlorophenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide (CAS No. 941922-72-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Synthesis

The chemical structure of N-(4-chlorophenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide is characterized by a thiazole ring system substituted with a 4-fluorophenylmethylsulfanyl group and an acetamide moiety attached to a 4-chlorophenyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The synthesis of this compound typically involves a multi-step process, starting with the formation of the thiazole ring followed by functional group modifications.

One common synthetic route involves the reaction of 4-chloroaniline with 2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetyl chloride in the presence of a base such as triethylamine. This reaction yields the desired product with high purity and yield. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis or catalytic systems to reduce waste and improve efficiency.

Biological Activities

N-(4-chlorophenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide has been extensively studied for its biological activities. One of its most notable properties is its potent antimicrobial activity against a wide range of bacteria and fungi. Studies have shown that this compound exhibits significant inhibitory effects on both Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of new antibiotics.

In addition to its antimicrobial properties, N-(4-chlorophenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide has demonstrated anti-inflammatory activity. Research has indicated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This property makes it a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, recent studies have explored the anticancer potential of this compound. Preliminary data suggest that N-(4-chlorophenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK.

Clinical Applications and Future Directions

The promising biological activities of N-(4-chlorophenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide have spurred interest in its potential clinical applications. Several preclinical studies have been conducted to evaluate its safety and efficacy in animal models. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity.

Despite these encouraging results, further research is needed to fully understand the pharmacokinetics and pharmacodynamics of this compound in humans. Ongoing clinical trials are aimed at assessing its safety and efficacy in treating various diseases such as infections and cancers. The development of novel drug delivery systems, such as nanoparticles or liposomes, may also enhance its therapeutic potential by improving bioavailability and reducing side effects.

In conclusion, N-(4-chlorophenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide (CAS No. 941922-72-1) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in antimicrobial therapy, anti-inflammatory treatment, and cancer therapy make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike.